Cas no 2137580-64-2 (4-(ethoxycarbonyl)thiane-4-carboxylic acid)

• Product Name: 4-(ethoxycarbonyl)thiane-4-carboxylic acid
• CAS No: 2137580-64-2
• MF: C₉H₁₄O₄S
• MW: 218.270061969757
• CID: 6147983
• PubChem ID: 165470824
• Update Time: 2025-10-15

4-(ethoxycarbonyl)thiane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(ethoxycarbonyl)thiane-4-carboxylic acid
• 2137580-64-2
• EN300-1083822

• Inchi： 1S/C9H14O4S/c1-2-13-8(12)9(7(10)11)3-5-14-6-4-9/h2-6H2,1H3,(H,10,11)
• InChI Key： PRSNCHKTBQEJFV-UHFFFAOYSA-N
• SMILES： S1CCC(C(=O)O)(C(=O)OCC)CC1

Computed Properties

• Exact Mass: 218.06128010g/mol
• Monoisotopic Mass: 218.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 88.9Ų

Additional information on 4-(ethoxycarbonyl)thiane-4-carboxylic acid

Comprehensive Overview of 4-(ethoxycarbonyl)thiane-4-carboxylic acid (CAS No. 2137580-64-2): Properties, Applications, and Industry Insights

4-(ethoxycarbonyl)thiane-4-carboxylic acid (CAS No. 2137580-64-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This thiane derivative combines a carboxyl group with an ethoxycarbonyl moiety, making it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting metabolic enzymes and modulating biological pathways.

The compound's molecular structure features a six-membered thiane ring substituted at the 4-position with both carboxylic acid and ethoxycarbonyl functional groups. This arrangement provides multiple reactive sites for chemical modifications, enabling the creation of diverse derivatives. Recent studies highlight its utility in developing bioactive compounds, with particular interest in its potential as a building block for sulfone-containing pharmaceuticals – a class of molecules showing promise in treating inflammatory conditions.

In the context of green chemistry trends, 4-(ethoxycarbonyl)thiane-4-carboxylic acid has been investigated for its compatibility with environmentally friendly synthesis methods. The compound's stability under various conditions makes it suitable for flow chemistry applications, a technique increasingly adopted to reduce solvent waste and improve reaction efficiency. This aligns with current industry demands for sustainable chemical processes and atom-economical transformations.

Analytical characterization of CAS No. 2137580-64-2 typically involves advanced techniques such as NMR spectroscopy (both ¹H and ¹³C), mass spectrometry, and HPLC purity analysis. The compound generally appears as a white to off-white crystalline solid with good solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, but limited solubility in water. These physicochemical properties are crucial for researchers designing experimental protocols.

The pharmaceutical industry shows growing interest in thiane-based compounds like 4-(ethoxycarbonyl)thiane-4-carboxylic acid due to their potential bioisosteric properties. These molecules can serve as analogs for oxygen-containing heterocycles, potentially improving metabolic stability or altering pharmacokinetic profiles. Several recent patent applications have disclosed derivatives of this compound as potential kinase inhibitors or GPCR modulators, reflecting its importance in modern drug discovery.

From a synthetic chemistry perspective, the carboxylic acid functionality in 4-(ethoxycarbonyl)thiane-4-carboxylic acid allows for straightforward derivatization through amide coupling reactions, esterifications, or reductions. Meanwhile, the ethoxycarbonyl group offers additional possibilities for structural modifications. This dual functionality makes the compound particularly valuable for combinatorial chemistry approaches and structure-activity relationship (SAR) studies.

Quality control specifications for CAS No. 2137580-64-2 typically require ≥95% purity by HPLC, with strict limits on residual solvents and heavy metals when intended for pharmaceutical applications. Suppliers often provide detailed certificates of analysis (CoA) including chromatograms and spectral data to verify identity and purity. These quality standards are essential for researchers requiring reproducible results in their experiments.

Emerging applications of 4-(ethoxycarbonyl)thiane-4-carboxylic acid extend beyond pharmaceuticals into materials science. The compound's potential as a monomer for specialty polymers is being explored, particularly for creating sulfur-containing materials with unique electronic or mechanical properties. This aligns with broader interest in heteroatom-rich polymers for advanced technological applications.

Storage and handling recommendations for 4-(ethoxycarbonyl)thiane-4-carboxylic acid generally suggest keeping the compound in a cool, dry environment protected from light. While not classified as hazardous under standard regulations, proper laboratory practices including the use of personal protective equipment are advised when working with this chemical. The compound's shelf stability under appropriate conditions is typically excellent, with minimal degradation observed over extended periods.

The commercial availability of CAS No. 2137580-64-2 has increased in recent years, with multiple specialty chemical suppliers offering the compound in research quantities. Pricing varies depending on purity grade and order scale, with custom synthesis options available for modified derivatives. This accessibility supports its growing adoption across various research fields and industrial applications.

Future research directions for 4-(ethoxycarbonyl)thiane-4-carboxylic acid may explore its potential in asymmetric synthesis as a chiral building block, or its incorporation into metal-organic frameworks (MOFs) for catalytic applications. The compound's versatility ensures it will remain relevant as chemical research continues to advance in these cutting-edge areas.